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Compound of Interest

Compound Name: Pyridine-2-sulfonamide

CAS No.: 63636-89-5

Cat. No.: B152805

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characteristics of

Pyridine-2-sulfonamide, a key heterocyclic organic compound. The following sections detail

its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,

offering a foundational resource for compound identification, structural elucidation, and quality

control in research and development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for determining the structure of organic

molecules. The chemical shifts observed in ¹H and ¹³C NMR spectra are indicative of the

electronic environment of the nuclei within the molecule.

¹H NMR Spectroscopic Data
The proton NMR spectrum of Pyridine-2-sulfonamide will exhibit characteristic signals for the

protons on the pyridine ring and the sulfonamide group. The aromatic protons typically appear
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in the range of 6.5-9.2 ppm.[1] The specific chemical shifts are influenced by the electron-

withdrawing nature of the sulfonamide group.

Proton
Chemical Shift (δ)
ppm (Predicted)

Multiplicity
Coupling Constant
(J) Hz (Predicted)

H-3 7.9 - 8.1 d ~8.0

H-4 7.7 - 7.9 t ~7.5

H-5 7.3 - 7.5 t ~6.0

H-6 8.4 - 8.6 d ~4.5

-SO₂NH₂
8.5 - 10.0 (broad

singlet)
s -

Note: Predicted values are based on analogous pyridine derivatives and general ranges for

sulfonamides. Actual values may vary depending on the solvent and experimental conditions.

¹³C NMR Spectroscopic Data
The carbon NMR spectrum provides information on the carbon framework of the molecule. The

carbons of the pyridine ring will show distinct signals, with their chemical shifts affected by the

nitrogen atom and the sulfonamide substituent.

Carbon Chemical Shift (δ) ppm (Predicted)

C-2 157 - 160

C-3 124 - 127

C-4 137 - 140

C-5 122 - 125

C-6 148 - 151

Note: Predicted values are based on analogous pyridine derivatives. Actual values may vary

depending on the solvent and experimental conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/1-H-NMR-and-13-C-NMR-of-the-prepared-compounds_tbl2_273745531
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule through their

characteristic vibrational frequencies. The IR spectrum of Pyridine-2-sulfonamide is expected

to show strong absorptions corresponding to the S=O and N-H bonds of the sulfonamide

group, as well as vibrations from the pyridine ring.

Vibrational Mode
Wavenumber (cm⁻¹)
(Typical Range)

Intensity

N-H Stretch (sulfonamide) 3350 - 3250 Medium

C-H Stretch (aromatic) 3100 - 3000 Medium

C=N, C=C Stretch (pyridine

ring)
1610 - 1450 Medium-Strong

Asymmetric SO₂ Stretch 1350 - 1300 Strong

Symmetric SO₂ Stretch 1170 - 1145 Strong

S-N Stretch 950 - 900 Medium

The symmetric stretching bands of the SO₂ group in sulfonamides can be indicative of the

tautomeric form, with the amido form typically appearing between 1170 to 1145 cm⁻¹ and the

imido form between 1145 to 1130 cm⁻¹.[2]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For Pyridine-2-sulfonamide (C₅H₆N₂O₂S), the expected molecular weight is

approximately 158.18 g/mol .
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Ion Type m/z (Predicted) Description

[M]⁺ 158 Molecular Ion

[M-SO₂]⁺ 94 Loss of sulfur dioxide

[M-SO₂NH₂]⁺ 78
Loss of the sulfonamide group,

pyridine cation

Note: Fragmentation patterns can vary depending on the ionization method used.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of

Pyridine-2-sulfonamide.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of Pyridine-2-sulfonamide in approximately 0.6-0.7

mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a 5 mm NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 or 500 MHz NMR spectrometer.

Data Processing: Process the raw data (Free Induction Decay) by applying a Fourier

transform. Phase and baseline correct the resulting spectrum.

Data Analysis: Reference the chemical shifts to the residual solvent peak. Integrate the

signals in the ¹H NMR spectrum to determine proton ratios. Analyze the multiplicities and

coupling constants to deduce the connectivity of the protons. Assign the signals in both ¹H

and ¹³C spectra to the respective nuclei in the molecule.

IR Spectroscopy
Sample Preparation (ATR): Place a small amount of the solid Pyridine-2-sulfonamide
sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation (KBr Pellet): Mix a small amount of the sample with dry potassium

bromide (KBr) and press it into a thin, transparent pellet.
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Data Acquisition: Record the IR spectrum over a range of 4000-400 cm⁻¹ using a Fourier

Transform Infrared (FTIR) spectrometer.

Data Analysis: Identify and assign the characteristic absorption bands to the corresponding

functional groups and vibrational modes within the molecule.

Mass Spectrometry
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via

a suitable method such as direct infusion, a direct insertion probe, or after separation by Gas

Chromatography (GC) or Liquid Chromatography (LC).

Ionization: Ionize the sample using an appropriate technique, such as Electron Ionization (EI)

or Electrospray Ionization (ESI).

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).

Data Analysis: Determine the molecular weight from the molecular ion peak and analyze the

fragmentation pattern to confirm the structure of the compound.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of Pyridine-2-sulfonamide.
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Caption: Workflow for the spectroscopic analysis of Pyridine-2-sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of Pyridine-2-sulfonamide: An In-
depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152805/docs#spectroscopic-profile-of-pyridine-2-
sulfonamide-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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